Cas no 2138080-00-7 (4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one)

4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one is a synthetic organic compound featuring a cyclohexanone core substituted with a propyl group at the 4-position and a thiophene moiety at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of more complex molecules. The presence of the thiophene ring enhances its suitability for cross-coupling reactions, while the cyclohexanone scaffold offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it a valuable building block for researchers in medicinal and materials chemistry.

4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one structure

2138080-00-7 structure

Product Name:4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one

CAS No:2138080-00-7

MF:C₁₃H₁₈OS

MW:222.346422672272

CID:6421696

PubChem ID:165490921

Update Time:2025-05-20

4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- EN300-1156796
- 2138080-00-7
- 4-propyl-3-(thiophen-3-yl)cyclohexan-1-one
- 4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one
- Inchi： 1S/C13H18OS/c1-2-3-10-4-5-12(14)8-13(10)11-6-7-15-9-11/h6-7,9-10,13H,2-5,8H2,1H3
- InChI Key： CQSBFAZHKXSFEE-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1CC(CCC1CCC)=O

Computed Properties

Exact Mass: 222.10783637g/mol
Monoisotopic Mass: 222.10783637g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 45.3Å²

4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1156796-1.0g	4-propyl-3-(thiophen-3-yl)cyclohexan-1-one	2138080-00-7		1g	$0.0	2023-06-09

4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one

Comprehensive Overview of 4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one (CAS No. 2138080-00-7)

4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one (CAS No. 2138080-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This cyclohexanone derivative, featuring a thiophene ring and a propyl side chain, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials, given its structural versatility and reactivity.

The compound's molecular structure combines a cyclohexanone core with a thiophene-3-yl substituent, which introduces aromaticity and electronic diversity. This combination is often explored in medicinal chemistry for designing molecules with enhanced bioavailability and target specificity. Recent studies highlight its relevance in developing central nervous system (CNS) therapeutics, as the thiophene moiety is known to interact with neural receptors. Additionally, its propyl chain contributes to lipophilicity, a critical factor in drug delivery systems.

In the context of green chemistry, 4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one has been investigated for its role in sustainable synthesis. The compound's stability under mild conditions aligns with the growing demand for eco-friendly chemical processes. Laboratories focusing on catalysis and biodegradable materials have reported its utility in reducing waste and energy consumption, addressing key concerns in industrial sustainability.

From an analytical perspective, advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize CAS No. 2138080-00-7. These methods confirm its purity and structural integrity, which are essential for high-throughput screening in drug development. The compound's spectral data is often compared with computational models to predict its behavior in biological systems, a practice increasingly adopted in AI-driven drug design.

The commercial demand for 4-Propyl-3-(thiophen-3-yl)cyclohexan-1-one is rising, particularly among contract research organizations (CROs) and academic institutions. Suppliers emphasize its role in custom synthesis and library development, catering to projects focused on kinase inhibitors and GPCR modulators. Its compatibility with parallel synthesis techniques further enhances its appeal for combinatorial chemistry applications.

Future research directions for CAS No. 2138080-00-7 may explore its derivatives for optoelectronic materials, leveraging the thiophene group's conductive properties. With the surge in organic electronics, this compound could contribute to innovations in flexible displays or solar cells. Its adaptability underscores the importance of heterocyclic chemistry in addressing contemporary scientific challenges.